2-(4-fluorophenyl)-5-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 2-(4-fluorophenyl)-5-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C25H24FN5O2/c26-20-8-6-19(7-9-20)22-18-23-25(33)30(16-17-31(23)27-22)11-10-24(32)29-14-12-28(13-15-29)21-4-2-1-3-5-21/h1-9,16-18H,10-15H2
• InChI Key: ZMALGJONFQDHSU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CCN3C=CN4C(=CC(=N4)C5=CC=C(C=C5)F)C3=O
• Molecular Formula: C25H24FN5O2
• Molecular Weight: 445.5 g/mol
• CAS No.: 1326880-28-7

Description

2-(4-fluorophenyl)-5-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C25H24FN5O2 and its molecular weight is 445.498. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Building Blocks in Medicinal Chemistry

Fluorinated pyrazoles are significant due to their role as building blocks in medicinal chemistry. A method for synthesizing 3-amino-4-fluoropyrazoles involves the monofluorination of β-methylthio-β-enaminoketones, leading to monofluorinated enaminoketones which are then condensed with different hydrazines. This process is important for creating compounds with potential pharmacological activities, including those with anti-cancer and antimicrobial properties (Surmont et al., 2011).

Antiproliferative and Anticancer Activities

Research into pyrazolo[3,4-c]pyridines has identified compounds within this class showing significant antiproliferative activity against melanoma, prostate cancer cell lines, and induction of apoptotic cell death. Such activities highlight the therapeutic potential of these compounds in cancer treatment. The design and synthesis of new 3,7-disubstituted pyrazolo[3,4-c] pyridines have been explored, with certain derivatives demonstrating promising activity, indicating these molecules as potential leads for further biological evaluation (Gavriil et al., 2017).

Antimicrobial Activity

A novel approach in the synthesis of fluorine-containing pyrazole derivatives has been developed, focusing on compounds that exhibit potent antimicrobial activity. This includes the development of 1-(2-(3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-3(2H)-yl)-3-(aryl)prop-2-en-1-ones, which were tested for their effectiveness against various bacterial and fungal strains. The findings indicate significant potential for these compounds in addressing antimicrobial resistance (Desai et al., 2016).

Photochromic Properties and Logic Gates

Compounds based on pyrazolone thiosemicarbazone derivatives have been synthesized, exhibiting reversible photochromic properties under UV light irradiation. This feature, coupled with the ability to undergo deprotonation–protonation and complexation reactions in solution, has enabled the development of an INHIBIT logic gate, demonstrating the utility of these compounds in molecular electronics and photonics (Xie et al., 2009).